Cas no 896378-72-6 (N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide)

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide structure
896378-72-6 structure
Product Name:N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide
CAS No:896378-72-6
MF:C20H18N4O4S
MW:410.446322917938
CID:5478456
Update Time:2025-07-23

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]-N'-(4-nitrophenyl)oxamide
    • N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide
    • Inchi: 1S/C20H18N4O4S/c1-13-2-4-14(5-3-13)20-23-16(12-29-20)10-11-21-18(25)19(26)22-15-6-8-17(9-7-15)24(27)28/h2-9,12H,10-11H2,1H3,(H,21,25)(H,22,26)
    • InChI Key: QNSCNCSWDTXOJE-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CSC(C2=CC=C(C)C=C2)=N1)(=O)C(NC1=CC=C([N+]([O-])=O)C=C1)=O

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2598-0244-2μmol
N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-nitrophenyl)ethanediamide
896378-72-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2598-0244-1mg
N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-nitrophenyl)ethanediamide
896378-72-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2598-0244-2mg
N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-nitrophenyl)ethanediamide
896378-72-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2598-0244-3mg
N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-nitrophenyl)ethanediamide
896378-72-6 90%+
3mg
$63.0 2023-05-16

Additional information on N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide

Recent Advances in the Study of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide (CAS: 896378-72-6)

In recent years, the compound N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide (CAS: 896378-72-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and nitrophenyl functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalysts and reaction conditions that enhance the efficiency of the synthesis, making it more feasible for large-scale production. The compound's structural features, including the thiazole ring and the nitrophenyl group, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo studies have shown that it effectively modulates the activity of key kinases, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest its potential as a lead compound for the development of new anti-cancer and anti-inflammatory drugs.

In addition to its therapeutic potential, the pharmacokinetic properties of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide have been investigated. Studies indicate that the compound has favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. Advanced formulations, such as nanoparticle-based delivery systems, are being explored to improve its bioavailability and target specificity.

Clinical relevance of this compound is underscored by its performance in preclinical models. For example, in murine models of rheumatoid arthritis, administration of the compound resulted in significant reduction of joint inflammation and tissue damage. Similarly, in xenograft models of breast cancer, it demonstrated marked tumor growth inhibition with minimal adverse effects. These results position it as a strong candidate for further clinical development.

Despite these promising findings, challenges remain in the translation of this compound into clinical use. Issues such as scalability of synthesis, long-term toxicity, and resistance development need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated bioactivity and therapeutic potential, make it a molecule of significant interest. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications in medicine.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd